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Compound of Interest

Compound Name: Sauchinone

Cat. No.: B172494 Get Quote

Introduction

Sauchinone, a lignan isolated from Saururus chinensis, is a bioactive compound recognized

for its anti-inflammatory, antioxidant, and anti-tumor properties.[1] In cancer research,

sauchinone has been shown to inhibit the proliferation, migration, and invasion of various

cancer cells, including breast, colorectal, and hepatocellular carcinoma.[2][3][4] Its mechanisms

of action involve the modulation of key signaling pathways such as Akt-CREB-MMP13, AMPK,

and NF-κB.[2][3][5] Proper preparation of sauchinone solutions is critical for obtaining accurate

and reproducible results in in vitro cell culture experiments. This document provides detailed

protocols for the solubilization, storage, and application of sauchinone for cell-based assays.

Data and Properties
A summary of the chemical properties, solubility, and recommended storage conditions for

sauchinone is provided below for easy reference.

Table 1: Chemical and Physical Properties of Sauchinone
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Property Value Reference

Molecular Formula C₂₀H₂₀O₆ [6]

Molecular Weight 356.37 g/mol [6]

CAS Number 177931-17-8 [6]

Appearance White to beige powder [6]

Purity ≥98% (HPLC) [6]

Table 2: Solubility and Storage of Sauchinone

Parameter Details Reference

Primary Solvent Dimethyl Sulfoxide (DMSO) [6]

Reported Solubility
5 mg/mL (with warming) 27

mg/mL (75.76 mM)
[1][6]

Stock Solution Storage

-20°C: up to 1 month (protect

from light) -80°C: up to 6

months

[5][7]

Powder Storage -20°C for up to 3 years [1]

Table 3: Example Working Concentrations from Published Studies
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Cell Type
Concentration
Range

Application Reference

Breast Cancer Cells

(MDA-MB-231)
12.5, 25, 50 µM

Viability, Colony

Formation
[8]

Breast Cancer Cells

(MCF-7)

20, 40, 80, 160, 320

µM
Viability [9]

Colorectal Cancer

Cells (SW480)
50 µM

Proliferation,

Checkpoint Inhibition
[4]

Human Dermal

Fibroblasts
0.25, 0.5, 1, 2, 4 µM

Proliferation,

Senescence
[10]

Macrophage-like Cells

(RAW264.7)
1, 3, 10, 30 µM iNOS Inhibition [5]

Experimental Protocols
Protocol 1: Preparation of a 40 mM Sauchinone Stock Solution

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent.[6] Handling DMSO requires appropriate personal protective

equipment (PPE), including gloves and a lab coat, as it can readily permeate the skin.[11]

Materials:

Sauchinone powder (≥98% purity)

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, pyrogen-free microcentrifuge tubes (1.5 mL)

Calibrated analytical balance and weighing paper

Sterile pipette tips

Procedure:
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Calculate Required Mass: To prepare 1 mL of a 40 mM stock solution, calculate the mass of

sauchinone needed: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

x 1000 (mg/g) Mass (mg) = 0.040 mol/L x 0.001 L x 356.37 g/mol x 1000 mg/g = 14.25 mg

Weighing: Carefully weigh out 14.25 mg of sauchinone powder and transfer it to a sterile 1.5

mL microcentrifuge tube.

Solubilization: Add 1 mL of high-quality, anhydrous DMSO to the tube.[10]

Dissolution: Vortex the tube gently until the powder is completely dissolved. If precipitation

occurs, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[6][12]

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.[7]

Storage: Store the aliquots protected from light at -80°C for long-term stability (up to 6

months) or at -20°C for short-term use (up to 1 month).[5]
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Stock Solution Preparation (40 mM)

1. Weigh 14.25 mg
Sauchinone Powder

2. Add 1 mL
Anhydrous DMSO

Transfer to
sterile tube

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Volumes

Ensure clear
solution

5. Store at -80°C
(Protect from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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